1-Methoxy-4-methylbenzene

• CAS No.: 104-93-8
• Product Name: 1-Methoxy-4-methylbenzene
• Molecular Formula: C8H10O
• Molecular Weight: 122.16 g/mol
• IUPAC Name: 1-methoxy-4-methylbenzene
• Standard InChI: InChI=1S/C8H10O/c1-7-3-5-8(9-2)6-4-7/h3-6H,1-2H3
• Standard InChIKey: CHLICZRVGGXEOD-UHFFFAOYSA-N
• SMILES: CC1=CC=C(C=C1)OC
• Canonical SMILES: CC1=CC=C(C=C1)OC
• Boiling Point: 175.5 °C; 175.5 °C AT 760 MM HG
• Colorform: COLORLESS LIQUID
• Density: 0.969 AT 25 °C/25 °C; 0.996-1.004
• Melting Point: -32.0 °C; -32 °C; -32°C
• Physical Description: Liquid; Colourless liquid, Pungent sharp sweet aroma
• Description: 1-Methoxy-4-methylbenzene, also known as 4-methoxytoluene or 4-methyl anisole, belongs to the class of organic compounds known as anisoles. These are organic compounds containing a methoxybenzene or a derivative thereof. 1-Methoxy-4-methylbenzene exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. 1-Methoxy-4-methylbenzene has been primarily detected in feces. Within the cell, 1-methoxy-4-methylbenzene is primarily located in the membrane (predicted from logP). 1-Methoxy-4-methylbenzene is a camphoraceous, cedar, and cresol tasting compound that can be found in garden tomato, herbs and spices, and milk and milk products. This makes 1-methoxy-4-methylbenzene a potential biomarker for the consumption of these food products.; 1-Methoxy-4-methylbenzene is a member of methoxybenzenes.
• Solubility: INSOL IN WATER; SOL IN ETHER, ETHANOL, AND CHLOROFORM.; 1:3 IN 80% ALCOHOL, 1:7 IN 70% ALCOHOL; Insoluble in water, soluble in oils; soluble (in ethanol)
• Synonyms: 1-Methoxy-4-methylbenzene; 1-Methyl-4-methoxybenzene; 4-Cresol Methyl Ether; 4-Methoxytoluene; 4-Methyl-1-methoxybenzene; 4-Methylanisole; Methyl p-Methylphenyl Ether; Methyl p-Tolyl Ether; NSC 6254; O-Methyl-p-cresol; p-Cresol Methyl Ether; p-Cresyl
• PubChem Compound: 7731
• Last Modified: Nov 11 2021